Cas no 1492590-72-3 ((3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone)

• Product Name: (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone
• CAS No: 1492590-72-3
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 4775303
• Update Time: 2025-05-19

(3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-azetidinyl)(2-methyl-4-thiazolyl)-
• (3-Aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone
• (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone

• Inchi： 1S/C8H11N3OS/c1-5-10-7(4-13-5)8(12)11-2-6(9)3-11/h4,6H,2-3,9H2,1H3
• InChI Key： VYWLCAPYAXIUKJ-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(C1=CSC(C)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone

Comprehensive Overview of (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone (CAS No. 1492590-72-3)

The compound (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone, identified by its CAS No. 1492590-72-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a azetidine ring coupled with a methylthiazole moiety, making it a promising candidate for drug discovery and development. Its molecular framework is particularly notable for its potential applications in targeting specific enzymes and receptors, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone has surged, driven by advancements in AI-driven drug design and computational chemistry. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and pharmacokinetic properties of such molecules, reducing the time and cost associated with traditional drug development. This compound’s azetidine-thiazole hybrid structure is particularly intriguing due to its potential to modulate protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

The synthesis of CAS No. 1492590-72-3 involves multi-step organic reactions, often employing microwave-assisted synthesis or flow chemistry techniques to enhance yield and purity. These modern synthetic methods are frequently searched by chemists seeking efficient and scalable protocols. Additionally, the compound’s aminoazetidine group offers a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening—a strategy widely adopted in fragment-based drug discovery.

From a therapeutic perspective, (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone has shown preliminary activity in assays targeting kinase inhibition and G-protein-coupled receptors (GPCRs). These targets are central to many FDA-approved drugs, and the compound’s scaffold could inspire next-generation therapies for conditions like diabetes, inflammation, and rare genetic disorders. Its methylthiazole component is also associated with improved metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

Environmental and regulatory considerations are equally important when discussing CAS No. 1492590-72-3. The compound’s green chemistry profile—evaluated through metrics like atom economy and solvent selection—is a frequent query among sustainability-focused researchers. Furthermore, its compatibility with biodegradable excipients in formulation studies aligns with the growing emphasis on eco-friendly pharmaceuticals. These aspects resonate with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, (3-aminoazetidin-1-yl)(2-methylthiazol-4-yl)methanone represents a compelling case study at the intersection of medicinal chemistry, AI-augmented research, and sustainable science. Its structural novelty and functional versatility position it as a valuable tool for addressing unmet medical needs while adhering to contemporary ethical and environmental standards. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense investigation and innovation.